Cas no 2409846-29-1 (8-Methyl-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrido[2,3-b][1,4]oxazin-2-one)

8-Methyl-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrido[2,3-b][1,4]oxazin-2-one structure
2409846-29-1 structure
Product Name:8-Methyl-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrido[2,3-b][1,4]oxazin-2-one
CAS No:2409846-29-1
MF:C14H19BN2O4
MW:290.122663736343
CID:6839504
PubChem ID:148265897
Update Time:2025-03-24

8-Methyl-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrido[2,3-b][1,4]oxazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2409846-29-1
    • 8-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrido[2,3-b][1,4]oxazin-2-one
    • 8-Methyl-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrido[2,3-b][1,4]oxazin-2-one
    • Inchi: 1S/C14H19BN2O4/c1-8-9(15-20-13(2,3)14(4,5)21-15)6-16-12-11(8)17-10(18)7-19-12/h6H,7H2,1-5H3,(H,17,18)
    • InChI Key: KSOHVEYOFQJGND-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN=C3C(=C2C)NC(CO3)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 290.1437873Da
  • Monoisotopic Mass: 290.1437873Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7Ų
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